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Compound of Interest

Compound Name: 4-Fluorophenol

Cat. No.: B042351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safe handling, potential

hazards, and emergency procedures for 4-Fluorophenol (CAS No: 371-41-5). The following

sections detail its chemical and physical properties, toxicological data, and recommended

safety protocols to ensure the well-being of laboratory personnel and the integrity of research.

Chemical and Physical Properties
4-Fluorophenol is a white to off-white or yellow-beige crystalline solid.[1][2] It is a crucial

intermediate in the synthesis of pharmaceuticals, pesticides, and dyes.[3] Understanding its

physical and chemical properties is fundamental to its safe handling and use in experimental

settings.
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Property Value Source(s)

Molecular Formula C₆H₅FO [3][4][5][6]

Molecular Weight 112.10 g/mol [2][4][5]

Appearance
White to off-white/yellow-beige

crystalline solid
[1][2][7]

Melting Point
43-46 °C (stable form), 28.5 °C

(unstable form)
[3][4][7][8][9]

Boiling Point 185 °C [3][4][6][9]

Flash Point 68 °C (154.4 °F) [1][3][9]

Density ~1.22 g/cm³ [4][6]

Vapor Pressure 0.569 - 1.19 mmHg at 25 °C [2][10][11]

Water Solubility 50 - 80 g/L [3][9]

pKa 9.89 at 25 °C [3][9]

Stability

Stable under normal

temperatures and pressures.

[1][3][5][8][9]

Hazards and Toxicological Information
4-Fluorophenol is classified as a hazardous substance and requires careful handling.[7] It is

harmful if swallowed, inhaled, or absorbed through the skin, and it can cause severe skin and

eye irritation or burns.[1][5][12]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[5]

[12]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[5][12]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[5][12]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[5]

[12]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[5][12]

Specific target organ toxicity –

single exposure
Category 3

H335: May cause respiratory

irritation.[5]

Hazardous to the aquatic

environment, long-term
Chronic 3

H412: Harmful to aquatic life

with long lasting effects.[12]

[13]

Toxicological Data
Test Result Species Source(s)

LD50 Intraperitoneal 312 mg/kg Mouse [5][7][11]

Chronic Health Effects: Prolonged or repeated exposure may lead to cumulative health effects,

including damage to the liver and kidneys.[7]

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when working with 4-Fluorophenol.

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood.[1][12]
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Emergency Equipment: An eyewash station and a safety shower must be readily accessible

in the immediate work area.[1][12]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical splash goggles and a face shield.[1][7][10]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., PVC, neoprene, or butyl

rubber).[1][7][14] For prolonged or repeated contact, a glove with a higher protection class

is recommended.[7]

Clothing: A lab coat or overalls and a PVC apron should be worn.[1][7]

Respiratory Protection: If dust or vapors are likely to be generated, a NIOSH/MSHA-

approved respirator with a particulate filter is necessary.[1][7][10]

Handling Procedures
Avoid all personal contact, including inhalation of dust and vapors.[7]

Do not eat, drink, or smoke in areas where 4-Fluorophenol is handled.[10][12]

Wash hands thoroughly after handling.[1]

Avoid the formation of dust and aerosols.[5]

Storage Conditions
Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1][5]

Protect from light.[7]

Keep away from sources of ignition.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong reducing

substances (hydrides, nitrides, alkali metals), acids, acid chlorides, and acid anhydrides.[1]

[5][7] Phenols can react exothermically with bases and are readily sulfonated and nitrated.[7]
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Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving 4-
Fluorophenol.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[1][10]

Skin Contact

Immediately flush the affected area with large

amounts of water for at least 15 minutes while

removing all contaminated clothing and shoes.

Seek immediate medical attention.[1][10]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][10]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[1][10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, fog, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][5][7][10]

Specific Hazards: Combustion can produce hazardous gases, including carbon monoxide,

carbon dioxide, and hydrogen fluoride.[5][7] Dusts may form an explosive mixture with air.[7]
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Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[1][5][7]

Accidental Release Measures
Minor Spills:

Remove all ignition sources.[1][7]

Clean up spills immediately, avoiding dust generation.[1][7]

Wear appropriate PPE.[7]

Use dry clean-up procedures and place the material in a suitable, labeled container for

disposal.[7]

Major Spills:

Evacuate the area and move upwind.[7]

Alert emergency responders.[7]

Prevent the substance from entering drains.[5][10]

Disposal Considerations
Dispose of 4-Fluorophenol and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Do not allow it to enter the sewer system.[5]

[10]

Experimental Protocols and Visualizations
While specific experimental protocols are highly dependent on the research context, any

procedure involving 4-Fluorophenol should incorporate the safety and handling measures

outlined in this guide. The following diagrams illustrate key safety workflows and hazard

relationships.
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Primary Hazards of 4-Fluorophenol
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Caption: Hazard profile of 4-Fluorophenol, outlining its primary health and environmental risks.
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Caption: A logical workflow for the safe handling of 4-Fluorophenol in a laboratory setting.
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Exposure Event Occurs

Assess the Situation
(Is the scene safe?)

Remove Victim from
Exposure Source

Scene is Safe

Initiate First Aid
(Flush Skin/Eyes, Fresh Air)

Seek Immediate
Medical Attention

Spill Occurs

Evacuate Area (if necessary)

Don Appropriate PPE

Contain and Clean Up Spill

Dispose of Contaminated Waste

Click to download full resolution via product page

Caption: A flowchart outlining the immediate steps to take in case of an exposure or spill event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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